2-(1,3,4,5-Tetrahydro-2-benzazepin-2-yl)pyridine-3-carboxylic acid

• IUPAC Name: 2-(1,3,4,5-tetrahydro-2-benzazepin-2-yl)pyridine-3-carboxylic acid
• InChI: InChI=1S/C16H16N2O2/c19-16(20)14-8-3-9-17-15(14)18-10-4-7-12-5-1-2-6-13(12)11-18/h1-3,5-6,8-9H,4,7,10-11H2,(H,19,20)
• InChI Key: IAPZCZVVBXRSPC-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC=CC=C2CN(C1)C3=C(C=CC=N3)C(=O)O
• Molecular Formula: C16H16N2O2
• Molecular Weight: 268.31 g/mol

Description

2-(1,3,4,5-Tetrahydro-2-benzazepin-2-yl)pyridine-3-carboxylic acid is a chemical compound that has been the subject of scientific research due to its potential applications in various fields. This compound is also known as TBP or TBPB and is a derivative of the benzazepine family. TBPB has been synthesized using various methods, and its mechanism of action, biochemical and physiological effects, advantages, and limitations have been studied extensively.

Mechanism of Action

The mechanism of action of TBPB is not fully understood, but it is believed to modulate the activity of certain ion channels, including the TRPC5 channel. TBPB has been shown to increase the activity of TRPC5 channels, which leads to an increase in intracellular calcium levels and the activation of downstream signaling pathways. This mechanism of action has been linked to the effects of TBPB on synaptic plasticity and learning and memory.
Biochemical and Physiological Effects
TBPB has been shown to have various biochemical and physiological effects, including the modulation of ion channel activity, the regulation of intracellular calcium levels, and the activation of downstream signaling pathways. TBPB has also been shown to have neuroprotective effects, protecting neurons from oxidative stress and excitotoxicity. In addition, TBPB has been shown to have anti-inflammatory effects, reducing the production of pro-inflammatory cytokines and chemokines.

Advantages and Limitations for Lab Experiments

TBPB has several advantages for use in lab experiments, including its high potency and selectivity for certain ion channels, its ability to penetrate the blood-brain barrier, and its neuroprotective and anti-inflammatory effects. However, TBPB also has some limitations, including its potential toxicity and the need for further studies to determine its long-term effects.

Future Directions

There are several future directions for the study of TBPB, including the design of new compounds based on its scaffold, the investigation of its effects on other ion channels and signaling pathways, and the development of new therapeutic applications for its use. Additionally, further studies are needed to determine the long-term effects and potential toxicity of TBPB, as well as its efficacy in various disease models.

Synthesis Methods

The synthesis of TBPB has been achieved using different methods, including the reaction of 2-aminopyridine with 3,4-dihydro-2H-1,3-benzazepine-2-carboxylic acid or the reaction of 2-aminopyridine with 2-bromo-3,4-dihydro-1,3-benzazepine. These methods have been optimized to produce high yields of TBPB, and the compound has been characterized using various analytical techniques.

Scientific Research Applications

TBPB has been studied for its potential applications in various fields, including neuroscience, pharmacology, and medicinal chemistry. In neuroscience, TBPB has been shown to modulate the activity of certain ion channels, such as the TRPC5 channel, which is involved in synaptic plasticity and learning and memory. In pharmacology, TBPB has been studied as a potential drug candidate for the treatment of various diseases, including cancer and autoimmune disorders. In medicinal chemistry, TBPB has been used as a scaffold for the design of new compounds with improved pharmacological properties.